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Compound of Interest

Compound Name: 1-Chloro-2-methylpropane

Cat. No.: B167039

Essential Safety and Handling Guide for 1-Chloro-2-
methylpropane

This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-2-methylpropane (also known as isobutyl chloride). Adherence to these procedures is
essential for ensuring laboratory safety.

Physical and Chemical Properties

Understanding the properties of 1-Chloro-2-methylpropane is the first step in safe handling. It
is a highly flammable, colorless liquid with a strong odor.[1]
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Property Value

Synonyms Isobutyl chloride, Propane, 1-chloro-2-methyl-
CAS Number 513-36-0

Molecular Formula CaHoCl

Molecular Weight 92.57 g/mol

Appearance Colorless liquid[1]

Boiling Point 68 - 69 °C (154.4 - 156.2 °F)[1]

Melting Point -131 °C (-203.8 °F)[1]

Flash Point -7 °C (19.4 °F)[1]

Vapor Pressure

120 mmHg @ 20 °C[1]

Solubility

Insoluble in water[1]

Hazard Identification and Exposure Limits

1-Chloro-2-methylpropane is classified as a highly flammable liquid and vapor.[1][2] Vapors

can form explosive mixtures with air.[2][3] While it may cause skin, eye, and respiratory tract

irritation, there are currently no established occupational exposure limits (e.g., PEL, TLV) for

this chemical.[4][5] Therefore, exposure should be minimized as much as practically possible.

Hazard Statement

GHS Classification

H225

Highly flammable liquid and vapour[2][6]

Personal Protective Equipment (PPE) Protocol

A risk assessment should always be conducted before handling 1-Chloro-2-methylpropane to

determine the appropriate level of PPE. The following are general guidelines.

Engineering Controls

The primary line of defense is to handle this chemical in a well-ventilated area.[1][3]
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e Chemical Fume Hood: All work with 1-Chloro-2-methylpropane should be conducted inside

a properly functioning chemical fume hood.[4]

e Grounding: To prevent ignition from static electricity, all metal parts of equipment must be

grounded.[1][6] Use explosion-proof electrical and ventilating equipment.[1]

led | : :

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (double-gloving
recommended for short-term
use). Viton® (fluorinated
rubber) gloves for longer-term

use.[4]

Protects against skin contact
and absorption.[7] Change
gloves immediately if they

become contaminated.[4]

Eye & Face Protection

Safety glasses with side
shields or chemical splash
goggles.[4] A face shield may
be required if there is a

significant splash hazard.

Prevents eye contact with

liquid or vapor.

Skin & Body Protection

Laboratory coat.[4] Flame-
retardant, antistatic protective

clothing for larger quantities.[2]

Protects skin from splashes
and contamination of personal

clothing.

Respiratory Protection

Required when vapors or
aerosols are generated, or if
ventilation is inadequate. Use
a full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges.[2]

Prevents inhalation of harmful
vapors.[7] A respiratory
protection program, including
training and fit-testing, is

required for respirator use.[7]

Experimental Protocol: Donning and Doffing PPE

Donning (Putting On) Sequence:

e Hand Hygiene: Wash and dry hands thoroughly.
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e Lab Coat: Put on the lab coat and fasten it completely.

» Respirator (if required): Perform a seal check to ensure a proper fit.

o Eye and Face Protection: Put on safety goggles or glasses. If required, place the face shield
over the goggles.

e Gloves: Put on the first pair of gloves. If double-gloving, put the second pair on over the first,
ensuring the cuffs of the lab coat are tucked into the outer glove.

Doffing (Taking Off) Sequence:

o Gloves: Remove the outer pair of gloves first (if double-gloving) by peeling them off without
touching the outside. Then, remove the inner pair using the same technique.

Lab Coat: Unfasten the lab coat and remove it by rolling it down from the shoulders, keeping
the contaminated outer surface away from your body.

Eye and Face Protection: Remove the face shield (if used), followed by the safety goggles,
handling them by the sides.

Respirator (if required): Remove the respirator without touching the front.

Hand Hygiene: Wash hands thoroughly with soap and water.

Operational and Disposal Plans
Handling and Storage

» Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

o Store away from heat, sparks, open flames, and other ignition sources.[1][3][6] No smoking
in the area.[1][6]

e The recommended storage temperature is between 2-8°C to maintain stability.[3]

e Incompatible with strong oxidizing agents and strong bases.[1][4]
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Spill Management

o Small Spills (<50 mL):

[e]

Evacuate the immediate area and turn off all ignition sources if safe to do so.[4]

o

Wear a minimum of two pairs of nitrile gloves, safety goggles, and a lab coat.[4]

[¢]

Cover the spill with an absorbent, non-combustible material (e.g., vermiculite, sand).

[¢]

Collect the absorbed material using non-sparking tools and place it in a sealed container
for disposal.

o Large Spills (>50 mL):
o Evacuate the laboratory immediately and alert others.
o If the spill is outside of a fume hood, pull the fire alarm and exit the building.[4]

o Contact your institution's Environmental Health and Safety (EHS) department.

Waste Disposal

o Chemical Waste: Collect all waste 1-Chloro-2-methylpropane and contaminated materials
in a designated, sealed, and properly labeled hazardous waste container.[6] Halogenated
organic waste should typically be collected in a specific waste stream.[8]

o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as
hazardous waste in accordance with institutional and local regulations.[2]

o Empty Containers: Empty containers may still contain flammable vapors. Do not rinse them
into the drain. Consult your EHS department for procedures on rinsing and disposing of
empty containers.

Logical Workflow for PPE Selection
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Minimum PPE:
Do Not Proceed - Lab Coat
- Safety Glasses

Additional PPE:
- Chemical Goggles
- Face Shield
- Flame Retardant Coat

Add Respiratory Protection:
- Full-face respirator
- ABEK cartridges

Hand Protection:
- Nitrile (double)
- Viton (extended use)

Proceed with Work
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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